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Compound of Interest

Compound Name: Estradiol Enanthate

Cat. No.: B195154 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation and use of Estradiol Enanthate
(E2EN) solutions in ethanol for various in vitro applications. It includes information on solubility,

stock solution preparation, and serial dilutions for cell-based assays, along with essential safety

precautions.

Introduction
Estradiol Enanthate is a synthetic ester, specifically the 17-heptanoate ester, of the natural

estrogen, 17β-estradiol[1]. It acts as a prodrug of estradiol, delivering the active hormone upon

cleavage of the ester group[1]. Due to its hydrophobic nature, Estradiol Enanthate is

practically insoluble in water but is soluble in organic solvents like ethanol, making it suitable for

preparing concentrated stock solutions for in vitro studies[2]. These studies are crucial for

investigating the mechanisms of estrogen receptor signaling, screening for endocrine-

disrupting chemicals, and developing new therapeutic agents[3].

Proper preparation of Estradiol Enanthate solutions is critical for obtaining accurate and

reproducible experimental results. This protocol outlines the standardized procedures for

dissolving E2EN in ethanol and preparing working solutions for cell culture applications.
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Physicochemical Properties & Solubility
Estradiol Enanthate's solubility is a key factor in solvent selection for stock solution

preparation. Ethanol is a preferred solvent due to its high solubilizing capacity and compatibility

with cell culture applications at low final concentrations.

Property Value Source(s)

Molecular Weight 384.55 g/mol [4]

Chemical Formula C₂₅H₃₆O₃

Appearance White to off-white solid

Solubility in Ethanol ≥ 100 mg/mL (260.04 mM)

Solubility in DMSO 125 mg/mL (325.06 mM)

Solubility in Water Practically insoluble

Stock Solution Preparation Guide
This table provides the required mass of Estradiol Enanthate to prepare stock solutions of

various concentrations in 10 mL of absolute ethanol.

Target Stock
Concentration

Molecular Weight ( g/mol ) Mass required for 10 mL

10 mM 384.55 38.46 mg

50 mM 384.55 192.28 mg

100 mM 384.55 384.55 mg

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Estradiol Enanthate in

absolute ethanol. This high-concentration stock is ideal for long-term storage and subsequent

dilution.
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Materials and Equipment:

Estradiol Enanthate powder (MW: 384.55 g/mol )

Absolute Ethanol (≥99.5%, USP grade)

Analytical balance

Sterile 15 mL conical tube or glass vial

Pipettes and sterile tips

Vortex mixer

-20°C or -80°C freezer

Procedure:

Safety First: Handle Estradiol Enanthate powder in a chemical fume hood or a designated

cytotoxic cabinet. Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses.

Weighing: Carefully weigh out 38.46 mg of Estradiol Enanthate powder and transfer it into a

sterile 15 mL conical tube or glass vial.

Dissolving: Using a pipette, add 10 mL of absolute ethanol to the vial containing the powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and colorless. Gentle warming or sonication can be used to aid

dissolution if precipitation occurs.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 50-100 µL) in sterile microcentrifuge tubes.

Storage: Label the aliquots clearly with the compound name, concentration (10 mM), solvent

(Ethanol), and date of preparation. Store the aliquots at -20°C for up to one month or at

-80°C for up to six months. Protect from light.
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Protocol for Serial Dilution to a 10 nM Working Solution
This protocol details the serial dilution of the 10 mM stock solution to a final working

concentration of 10 nM for treating cultured cells. It is critical to use phenol red-free medium

and charcoal-stripped serum to minimize background estrogenic activity.

Materials and Equipment:

10 mM Estradiol Enanthate stock solution in ethanol

Sterile microcentrifuge tubes

Phenol red-free cell culture medium (e.g., DMEM)

Charcoal-stripped serum (e.g., FBS)

Pipettes and sterile tips

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM E2EN stock solution at room temperature.

Prepare Intermediate Dilution (10 µM):

Perform a 1:1000 dilution of the 10 mM stock solution.

Add 1 µL of the 10 mM stock to 999 µL of phenol red-free cell culture medium. Mix well by

pipetting. This creates a 10 µM intermediate solution.

Prepare Final Working Solution (10 nM):

Perform another 1:1000 dilution of the 10 µM intermediate solution into your final volume

of complete cell culture medium (containing charcoal-stripped serum).

To prepare 10 mL of medium with a final E2EN concentration of 10 nM, add 10 µL of the

10 µM intermediate solution to 10 mL of your complete cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of the final solvent

(ethanol) to an equivalent volume of culture medium. The final ethanol concentration should
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be kept low (typically ≤ 0.1%) to avoid toxicity. In this example, the final ethanol

concentration is 0.0001%, which is negligible.

Application: Remove the existing medium from your cells and replace it with the medium

containing the 10 nM Estradiol Enanthate or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing Estradiol Enanthate stock and

working solutions for in vitro assays.
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Stock Solution Preparation

Working Solution Preparation

Weigh 38.46 mg
Estradiol Enanthate

Dissolve in 10 mL
Absolute Ethanol

Vortex until clear

Aliquot into single-use tubes

Store at -20°C / -80°C

Thaw Stock Aliquot
(10 mM)

Begin Experiment

1:1000 Dilution
in Culture Medium

Intermediate Solution
(10 µM)

1:1000 Dilution
in Final Medium Volume

Final Working Solution
(10 nM)

Treat Cells in Culture

Click to download full resolution via product page

Caption: Workflow for preparing estradiol stock and working solutions.
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Simplified Estrogen Signaling Pathways
Estradiol Enanthate acts by releasing estradiol, which primarily signals through two pathways:

a classical genomic pathway and a rapid non-genomic pathway.

Caption: Overview of genomic and non-genomic estrogen signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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